Cas no 138769-84-3 (6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one)

• Product Name: 6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one
• CAS No: 138769-84-3
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 2773473
• PubChem ID: 71342464
• Update Time: 2025-04-21

6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID40769225
• 138769-84-3
• 6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one

• Inchi： 1S/C13H16O2S/c14-10-4-1-6-12(10)7-3-8-13(12,15)11-5-2-9-16-11/h2,5,9,15H,1,3-4,6-8H2
• InChI Key： UMXURUTUMLAPHR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCCC21C(CCC2)=O)O

Computed Properties

• Exact Mass: 236.08710092Da
• Monoisotopic Mass: 236.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų